Cas no 2137077-68-8 (2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol)

• Product Name: 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
• CAS No: 2137077-68-8
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 6199804
• PubChem ID: 165741476
• Update Time: 2025-07-23

2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-712743
• 2137077-68-8
• 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol

• Inchi： 1S/C7H12N4O2/c12-2-1-6-4-11(10-9-6)7-3-8-13-5-7/h4,7-8,12H,1-3,5H2/t7-/m1/s1
• InChI Key： ZNEQVRJNYYEMET-SSDOTTSWSA-N
• SMILES： O1C[C@@H](CN1)N1C=C(CCO)N=N1

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol

Comprehensive Overview of 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol (CAS No. 2137077-68-8)

The compound 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol (CAS No. 2137077-68-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive oxazolidine and triazole moieties make it a promising candidate for various applications, particularly in the development of novel therapeutics. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the most compelling aspects of 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol is its role in click chemistry applications. The 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is a hallmark of this compound. This reaction is widely used in bioconjugation, drug delivery systems, and material science. The presence of the hydroxyl group further enhances its utility, allowing for additional functionalization and solubility in aqueous environments, which is critical for pharmaceutical formulations.

In the context of current research trends, 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol aligns with the growing demand for small-molecule modulators in precision medicine. Its chiral (4R)-1,2-oxazolidine core contributes to stereoselective interactions, a feature highly sought after in the design of enzyme inhibitors and receptor agonists/antagonists. This specificity is particularly relevant in the development of treatments for neurological disorders and infectious diseases, where target selectivity is paramount.

From a synthetic chemistry perspective, the compound's CAS No. 2137077-68-8 serves as a critical identifier for researchers sourcing high-purity materials. Its stability under physiological conditions and compatibility with green chemistry principles make it an attractive candidate for sustainable drug development. Recent studies have also highlighted its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

The versatility of 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol extends to its applications in diagnostic imaging. The triazole ring can be labeled with radionuclides or fluorescent tags, enabling its use in positron emission tomography (PET) and fluorescence microscopy. This dual functionality addresses the rising interest in theranostics—an integrated approach to diagnosis and therapy—particularly in oncology and neurodegenerative diseases.

As the scientific community continues to explore heterocyclic compounds, 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol stands out for its balanced physicochemical properties. Its logP and hydrogen-bonding capacity are optimized for blood-brain barrier penetration, a key consideration in CNS drug development. Furthermore, its synthetic accessibility via modular routes supports high-throughput screening campaigns, accelerating the discovery of next-generation therapeutics.

In conclusion, 2-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol (CAS No. 2137077-68-8) represents a multifaceted tool in modern chemistry and biomedicine. Its integration into drug discovery pipelines and material science underscores its broad applicability. With ongoing advancements in computational chemistry and structure-activity relationship (SAR) studies, this compound is poised to play a pivotal role in addressing unmet medical needs and technological challenges.